Cas no 3717-29-1 (3-Nitrobenzaldoxime)

• Product Name: 3-Nitrobenzaldoxime
• CAS No: 3717-29-1
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD00007275
• CID: 1481887
• PubChem ID: 87573518
• Update Time: 2025-04-21

3-Nitrobenzaldoxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-nitro-, oxime, (E)-
• syn-3-Nitrobenzaldoxime
• 3-Nitrobenzaldoxime
• Benzaldehyde, 3-nitro-, oxime
• 3-Nitrobenzaldehyde oxime
• (E)-N-[(3-nitrophenyl)methylidene]hydroxylamine
• m-Nitrobenzaldehyde oxime
• m-Nitrobenzaldoxime
• anti-m-Nitrobenzaldoxime
• Benzaldehyde, m-nitro-, oxime
• GQMMRLBWXCGBEV-VMPITWQZSA-N
• (hydroxyimino)(3-nitrophenyl)methane
• STK325337
• ST4150036
• (E)-N-hydroxy-1-
• (E)-3-Nitrobenzaldehyde oxime
• MFCD00007275
• NCGC00324985-01
• (E)-N-hydroxy-1-(3-nitrophenyl)methanimine
• 3-Nitrobenzaldoxime, 99%
• InChI=1/C7H6N2O3/c10-8-5-6-2-1-3-7(4-6)9(11)12/h1-5,10H/b8-5
• Z49568322
• 3717-29-1
• AKOS000304431
• 6N-034
• 3717-30-4
• CS-0437847
• AB01319727-02
• 20747-39-1
• (NE)-N-[(3-nitrophenyl)methylidene]hydroxylamine
• 3431-62-7
• J-019552

• MDL： MFCD00007275
• Inchi： 1S/C7H6N2O3/c10-8-5-6-2-1-3-7(4-6)9(11)12/h1-5,10H/b8-5+
• InChI Key： GQMMRLBWXCGBEV-VMPITWQZSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=N/O)=C1)=O

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4

Experimental Properties

• Melting Point: 119.0 to 122.0 deg-C
• PSA: 75.73

3-Nitrobenzaldoxime Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313